Cas no 1932233-78-7 ((2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid
• CAS No: 1932233-78-7
• MF: C₁₁H₁₇NO₅
• MW: 243.26
• CID: 5096428
• PubChem ID: 51064128
• Update Time: 2025-06-26

(2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• PS-19850
• (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid
• SCHEMBL311298
• (2S)-1-Boc-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid
• 1932233-78-7
• (S)-1-(TERT-BUTOXYCARBONYL)-2-METHYL-5-OXOPYRROLIDINE-2-CARBOXYLIC ACID
• AKOS015898205
• MFCD17976705
• E88459

• Inchi： 1S/C11H17NO5/c1-10(2,3)17-9(16)12-7(13)5-6-11(12,4)8(14)15/h5-6H2,1-4H3,(H,14,15)/t11-/m0/s1
• InChI Key： DWRIQGQCPRJSCI-NSHDSACASA-N
• SMILES： O=C1CC[C@](C(O)=O)(C)N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid (CAS No. 1932233-78-7)

(2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid (CAS No. 1932233-78-7) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound features a tert-butoxycarbonyl (Boc) protecting group, a 2-methyl substituent, and a 5-oxo-pyrrolidine-2-carboxylic acid backbone, making it a versatile intermediate for drug discovery and peptide modification. Its stereospecific (2S)-configuration is critical for applications requiring enantiomeric purity, such as asymmetric synthesis and bioactive molecule design.

In recent years, the demand for chiral building blocks like (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid has surged due to advancements in targeted drug delivery and personalized medicine. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "CAS 1932233-78-7 synthesis methods," reflecting its relevance in protease inhibitor development and peptide-based therapeutics. The compound’s stability under acidic conditions (owing to the Boc group) and its compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility.

From a structural perspective, the 5-oxo-pyrrolidine moiety mimics natural amino acid scaffolds, enabling its use in conformational studies and bioisostere design. Its carboxylic acid functionality allows for further derivatization via amidation or esterification, catering to structure-activity relationship (SAR) optimization. Notably, the compound’s methyl group at the 2-position introduces steric hindrance, which can influence binding affinity in receptor-ligand interactions—a hot topic in GPCR-targeted drug discovery.

Environmental and regulatory trends also shape interest in this compound. With growing emphasis on green chemistry, researchers explore solvent-free or catalytic methods to synthesize (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid, addressing queries like "sustainable Boc deprotection techniques." Additionally, its non-hazardous profile (aligned with REACH and FDA guidelines) makes it preferable for large-scale pharmaceutical production.

In analytical chemistry, CAS 1932233-78-7 is characterized by techniques such as HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for most applications. FAQs like "How to characterize Boc-protected pyrrolidines?" or "stability of 5-oxo-pyrrolidine derivatives under refrigeration" highlight practical concerns among users. Proper storage at -20°C in anhydrous conditions is recommended to preserve its integrity.

Emerging applications include its role in bioconjugation for antibody-drug conjugates (ADCs) and prodrug formulations. The compound’s compatibility with click chemistry reactions (e.g., azide-alkyne cycloaddition) also positions it as a tool for chemical biology probes. As AI-driven drug discovery accelerates, datasets referencing 1932233-78-7 contribute to predictive models for peptidomimetic design, answering search trends like "AI in chiral intermediate selection."

In summary, (2S)-1-tert-butoxycarbonyl-2-methyl-5-oxo-pyrrolidine-2-carboxylic acid (CAS No. 1932233-78-7) bridges synthetic chemistry and biomedical innovation. Its multifaceted utility—from asymmetric catalysis to biopharmaceuticals—ensures sustained relevance in both academic and industrial settings. Future research may focus on optimizing its enantioselective synthesis or expanding its role in nanocarrier systems, addressing evolving needs in precision medicine.